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Introduction

The chromic acid test, commonly known as the Jones test, is a qualitative assay used in
organic chemistry to differentiate primary and secondary alcohols from tertiary alcohols and to
detect the presence of aldehydes.[1] The test relies on the potent oxidizing properties of
chromic acid (H2CrOa4), which is prepared by dissolving chromium trioxide (CrOs) or a
dichromate salt in sulfuric acid.[2][3] A positive test is characterized by a distinct color change
of the reagent from a bright orange to a green or blue-green precipitate.[1][4][5] This color
change is due to the reduction of the chromium(VI) ion to the chromium(lIl) ion as the alcohol
or aldehyde is oxidized.[1][4]

Primary alcohols are first oxidized to aldehydes, which are then further oxidized to carboxylic
acids.[2][3][6] Secondary alcohols are oxidized to ketones.[1][2][6] Aldehydes are also readily
oxidized to carboxylic acids.[5] Tertiary alcohols, lacking a hydrogen atom on the carbon
bearing the hydroxyl group, do not react under the conditions of this test.[6] This differential
reactivity forms the basis for the utility of the chromic acid test in functional group analysis.

Principle of the Test

The core of the chromic acid test is a redox reaction. The chromium(VI) in chromic acid, which
is orange, acts as a strong oxidizing agent. In the presence of a primary or secondary alcohol,
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or an aldehyde, the chromium(V1) is reduced to chromium(lll), which typically forms a green or
blue-green solution or precipitate.[1][4][5]

Primary Alcohols: Oxidized first to aldehydes and then to carboxylic acids.[2][3][6]

Secondary Alcohols: Oxidized to ketones.[1][2][6]

Aldehydes: Oxidized to carboxylic acids.[5]

Tertiary Alcohols: Do not react.[6]

Ketones: Do not react.[2]

Data Presentation

The rate of the color change can provide preliminary information about the structure of the
analyte. The following table summarizes the expected observations and approximate reaction
times for various classes of compounds.
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Compound Functional Expected Approximate Oxidation
Class Group Result Reaction Time  Product
Positive (Orange ) o )
_ Rapid (within 5 Carboxylic
Primary Alcohols  R-CH20H to Green/Blue- )
seconds)[2] Acid[2][3]
green)
Positive (Orange ) o
Secondary Rapid (within 5
R2CHOH to Green/Blue- Ketone[1][2]
Alcohols seconds)[2]
green)
Negative
Tertiary Alcohols RsCOH (Solution No reaction No reaction
remains orange)
) ] Positive (Orange  Very Rapid ]
Aliphatic o Carboxylic
R-CHO to Green/Blue- (within 5 )
Aldehydes Acid[5]
green) seconds)[2]
) Positive (Orange
Aromatic Slower (30-45 ) )
Ar-CHO to Green/Blue- Carboxylic Acid
Aldehydes seconds)[2]
green)
Negative
Ketones R2C=0 (Solution No reaction No reaction[2]
remains orange)
Positive (Forms Complex
Phenols Ar-OH a dark-colored Rapid oxidation
solution) products

Experimental Protocols
l. Preparation of Jones Reagent (Chromic Acid Solution)

Materials:

e Chromium trioxide (CrOs)

o Concentrated sulfuric acid (Hz2SOa4)
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« Distilled water

* Ice bath

o Glass-stoppered bottle for storage
Procedure:

o Caution: This procedure must be performed in a well-ventilated fume hood. Wear appropriate
personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-
resistant gloves.[4][7][8] Chromium trioxide is highly toxic and carcinogenic, and
concentrated sulfuric acid is extremely corrosive.

o Carefully dissolve 25 g of chromium trioxide (CrOs) in 25 mL of concentrated sulfuric acid.[9]
» In a separate beaker, cool 75 mL of distilled water in an ice bath.[9]

» Slowly and with constant stirring, add the chromic acid-sulfuric acid mixture to the cold
distilled water.[9] The addition should be done dropwise to control the exothermic reaction.

e Once the addition is complete, allow the solution to warm to room temperature.

» Store the resulting orange-red solution in a clearly labeled, glass-stoppered bottle.[4]

Il. Procedure for Chromic Acid Test

Materials:

o Sample to be tested (liquid or solid)

Acetone (reagent grade)

Jones Reagent (Chromic Acid Solution)

Test tubes

Pipettes

Procedure:
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e In a clean test tube, dissolve 1-2 drops of a liquid sample or approximately 10 mg of a solid
sample in 1 mL of acetone.[1]

e Add 1-2 drops of the Jones reagent to the acetone solution and agitate the mixture.[1]
e Observe any color change within the first 5-15 seconds.[2]

o Apositive test is indicated by the formation of a green or blue-green color, often
accompanied by a precipitate.[1][4]

e Anegative test is indicated by the persistence of the orange color of the reagent.[1]

e |tis advisable to run a blank test using only acetone to ensure the solvent is not
contaminated with any oxidizable impurities.[2]

Interferences and Limitations:
e Phenols: Can give a positive test, often resulting in a dark-colored solution.
e Enols: Compounds capable of tautomerizing to enols may also be oxidized.

o Contaminants: The presence of other oxidizable functional groups as impurities can lead to
false-positive results.

Visualizations
Reaction Mechanisms
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Caption: Oxidation pathways for primary alcohols, secondary alcohols, and aldehydes.

Experimental Workflow
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Caption: Logical workflow for the chromic acid test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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